Cas no 936214-27-6 (2-(Boc-amino)-2-(1,2,3,4-tetrahydro-2-naphthyl)acetic Acid)

• Product Name: 2-(Boc-amino)-2-(1,2,3,4-tetrahydro-2-naphthyl)acetic Acid
• CAS No: 936214-27-6
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• MDL: MFCD04115525
• CID: 1056616
• PubChem ID: 24729725
• Update Time: 2025-05-22

2-(Boc-amino)-2-(1,2,3,4-tetrahydro-2-naphthyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((tert-Butoxycarbonyl)amino)-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid
• 2-(Boc-amino)-2-(1,2,3,4-tetrahydro-2-naphthyl)acetic Acid
• TERT-BUTOXYCARBONYLAMINO(1,2,3,4-TETRAHYDRONAPHTHALEN-2-YL)ACETIC ACID
• 5254AJ
• AB20174
• SY014439
• AX8280696
• [(TERT-BUTOXYCARBONYL)AMINO](1,2,3,4-TETRAHYDRONAPHTHALEN-2-YL)ACETIC ACID
• 2-{[(tert-butoxy)carbonyl]amino}-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid
• α-[[(1,1-Dimethylethoxy)carbonyl]amino]-1,2,3,4-tetrahydro-2-naphthaleneacetic acid (ACI)
• MFCD04115525
• AKOS022183136
• 936214-27-6
• 2-(Boc-amino)-2-(1,2,3,4-tetrahydro-2-naphthyl)aceticAcid
• I+/--[[(1,1-Dimethylethoxy)carbonyl]amino]-1,2,3,4-tetrahydro-2-naphthaleneacetic acid
• DB-079629
• AC7350
• AS-74363
• CS-0315370
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid
• DTXSID801130553
• DTXSID80646965

• MDL： MFCD04115525
• Inchi： 1S/C17H23NO4/c1-17(2,3)22-16(21)18-14(15(19)20)13-9-8-11-6-4-5-7-12(11)10-13/h4-7,13-14H,8-10H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： JMGPFPCMFPOHHV-UHFFFAOYSA-N
• SMILES： O=C(NC(C1CCC2C(=CC=CC=2)C1)C(O)=O)OC(C)(C)C

Computed Properties

• Exact Mass: 305.16300
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 3.2

Experimental Properties

• PSA: 75.63000
• LogP: 3.16030

Additional information on 2-(Boc-amino)-2-(1,2,3,4-tetrahydro-2-naphthyl)acetic Acid

Comprehensive Guide to 2-(Boc-amino)-2-(1,2,3,4-tetrahydro-2-naphthyl)acetic Acid (CAS No. 936214-27-6)

2-(Boc-amino)-2-(1,2,3,4-tetrahydro-2-naphthyl)acetic Acid (CAS No. 936214-27-6) is a specialized Boc-protected amino acid derivative widely used in peptide synthesis and medicinal chemistry. This compound features a tetralin (1,2,3,4-tetrahydro-2-naphthyl) backbone, offering unique steric and electronic properties that make it valuable in drug discovery and biochemical research. The Boc (tert-butoxycarbonyl) group serves as a protective moiety for the amine functionality, enabling selective reactions in multi-step synthetic routes.

In recent years, the demand for Boc-protected intermediates like 2-(Boc-amino)-2-(1,2,3,4-tetrahydro-2-naphthyl)acetic Acid has surged due to their role in developing peptide-based therapeutics, a hot topic in pharmaceutical research. With the rise of AI-driven drug discovery, researchers frequently search for "Boc-protected building blocks for peptide synthesis" or "tetralin derivatives in medicinal chemistry," highlighting the relevance of this compound in modern scientific workflows.

The tetralin moiety in 2-(Boc-amino)-2-(1,2,3,4-tetrahydro-2-naphthyl)acetic Acid contributes to enhanced lipophilicity and conformational rigidity, properties highly sought after in central nervous system (CNS) drug candidates. This aligns with trending searches such as "lipophilic amino acid derivatives for blood-brain barrier penetration" and "rigid peptide scaffolds in drug design." The compound’s structural features make it a promising candidate for targeting GPCRs (G-protein-coupled receptors), a key focus area in neurodegenerative disease research.

From a synthetic perspective, 2-(Boc-amino)-2-(1,2,3,4-tetrahydro-2-naphthyl)acetic Acid is typically prepared via asymmetric hydrogenation or enzymatic resolution methods, addressing the growing demand for chiral building blocks in pharmaceutical manufacturing. Industry professionals often inquire about "scalable synthesis of Boc-protected tetralin amino acids" or "chiral purity in peptide intermediates," reflecting the compound’s industrial significance.

In analytical applications, 2-(Boc-amino)-2-(1,2,3,4-tetrahydro-2-naphthyl)acetic Acid serves as a reference standard for HPLC method development and mass spectrometry studies of modified amino acids. The compound’s UV-active aromatic system makes it particularly suitable for detection at low concentrations, answering common search queries like "HPLC analysis of protected amino acids" or "MS characterization of peptide precursors."

The stability profile of 2-(Boc-amino)-2-(1,2,3,4-tetrahydro-2-naphthyl)acetic Acid under various conditions (pH, temperature) is another frequently researched aspect, especially for formulators developing long-acting peptide conjugates. Recent publications have explored its compatibility with solid-phase peptide synthesis (SPPS) protocols, addressing common technical questions about "Boc deprotection kinetics in tetralin derivatives" or "side reactions in peptide chain elongation."

Market trends indicate increasing adoption of 2-(Boc-amino)-2-(1,2,3,4-tetrahydro-2-naphthyl)acetic Acid in academic and industrial settings, driven by the expanding peptide therapeutics market (projected to exceed $50 billion by 2027). Suppliers are responding to search trends like "high-purity Boc-tetralin amino acid suppliers" or "GMP-grade peptide intermediates," emphasizing the need for reliable sources of this specialty chemical.

Environmental and regulatory aspects of 2-(Boc-amino)-2-(1,2,3,4-tetrahydro-2-naphthyl)acetic Acid are also gaining attention, with researchers investigating "green chemistry approaches for amino acid protection" and "sustainable peptide synthesis." The compound’s biodegradation profile and EHS (environmental, health, safety) characteristics are increasingly important considerations in procurement decisions.

In conclusion, 2-(Boc-amino)-2-(1,2,3,4-tetrahydro-2-naphthyl)acetic Acid (CAS No. 936214-27-6) represents a versatile tool in modern chemical biology, addressing multiple trending needs in drug discovery, peptide engineering, and analytical chemistry. Its unique structural features and well-established synthetic protocols continue to make it a valuable asset for researchers exploring innovative therapeutic modalities and synthetic methodologies.